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Compound of Interest

Compound Name: 3-O-Methyl-D-glucopyranose

Cat. No.: B15543962 Get Quote

Essential Safety and Handling Guide for 3-O-
Methyl-D-glucopyranose
This guide provides crucial safety and logistical information for the handling and disposal of 3-
O-Methyl-D-glucopyranose, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment.

While 3-O-Methyl-D-glucopyranose is not classified as a hazardous material for transport, its

toxicological properties have not been fully investigated.[1] Therefore, it is essential to handle it

with care, assuming it may cause irritation to the eyes, skin, and respiratory tract.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure personal safety when handling 3-O-Methyl-D-glucopyranose, which is typically a white

to off-white crystalline powder.[2]
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Protection Type PPE Specification Purpose

Eye/Face
Safety glasses with side-

shields or goggles.

Protects against eye contact

with dust particles which may

cause irritation.[3]

Hand
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact which

may lead to irritation.[3]

Respiratory
NIOSH-approved N95 dust

mask.

Required when dust

generation is likely or

ventilation is inadequate to

prevent respiratory tract

irritation.[4]

Body Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol
Adherence to this protocol is critical for the safe handling of 3-O-Methyl-D-glucopyranose in a

laboratory setting.

1. Preparation and Engineering Controls:

Ventilation: Always handle 3-O-Methyl-D-glucopyranose in a well-ventilated area.[1] A

chemical fume hood is recommended, especially for procedures that may generate dust.

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible in

the work area.[1]

Work Area: Designate a specific area for handling. Cover the work surface with absorbent,

disposable bench paper.

2. Handling the Chemical:

Don PPE: Before handling, put on all required PPE as specified in the table above.
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Minimize Dust: Handle the powder carefully to minimize dust generation and accumulation.

[1][4] Avoid actions like shaking or pouring from a height. Use a spatula for transferring the

solid.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1] Do not ingest or inhale the

powder.[1]

Weighing: When weighing, use an analytical balance with a draft shield or conduct the task

within a fume hood to contain any airborne particles.

Preparing Solutions: When dissolving the compound, add the solid to the solvent slowly to

prevent splashing.

3. Post-Handling Procedures:

Decontamination: Clean the work area and any equipment used with a damp cloth or towel

to wipe up any residual dust.

Hand Washing: Wash hands thoroughly with soap and water immediately after handling the

chemical, even if gloves were worn.[1]

Clothing: Remove any contaminated clothing and wash it before reuse.[1]

Storage and Spill Management
Storage: Store 3-O-Methyl-D-glucopyranose in a tightly sealed container in a cool, dry, and

well-ventilated place away from incompatible substances like strong oxidants.[1]

Recommended storage temperatures can range from refrigerated (0-8°C) to frozen (-20°C)

depending on the supplier's recommendation.[1][2][5]

Spill Response: In case of a spill, ventilate the area.[1] Wearing appropriate PPE, sweep up

the spilled solid, taking care not to generate dust.[1][6] Place the material into a suitable,

labeled container for disposal.[1][6]

Disposal Plan
Although not regulated as a hazardous material, 3-O-Methyl-D-glucopyranose and its

containers must be disposed of responsibly.[1]
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Waste Collection: Collect waste material in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations.[1] Do not dispose of it down the drain or

in regular trash unless permitted by your institution's policies and local regulations.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on chemical waste disposal procedures.

Safe Handling Workflow
The following diagram illustrates the procedural flow for safely handling 3-O-Methyl-D-
glucopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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